6-Chloro-2-methylquinolin-5-amine

• CAS No.: 77483-86-4
• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 6-chloro-2-methylquinolin-5-amine
• InChI: InChI=1S/C10H9ClN2/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h2-5H,12H2,1H3
• InChI Key: LAXPLKHRIWVALF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=C(C=C2)Cl)N

Description

6-Chloro-2-methylquinolin-5-amine is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of concentrated hydrochloric acid having dissolved therein 25 g of stannous chloride was added 6.7 g of 5-nitro-6-chloroquinaldine and the mixture was allowed to react on a water bath at a temperature of 80° to 90° C. for 30 minutes. The reaction mixture was ice-cooled, rendered alkaline (pH 10) with 30% sodium hydroxide and filtered and extracted with 500 ml of chloroform and Celite (diatomaceous earth). After drying over anhydrous sodium sulfate the chloroform fraction was concentrated and recrystallized from a mixture of benzene and hexane to obtain 4.5 g of 5-amino-6-chloroquinaldine as colorless plates having a melting point of 196° to 197° C.